Cas no 1416768-32-5 (SulfaMonoMethoxine-13C6 hydrate (see Data Sheet))

• Product Name: SulfaMonoMethoxine-13C6 hydrate (see Data Sheet)
• CAS No: 1416768-32-5
• MF: C₁₁H₁₂N₄O₃S
• MW: 280.31
• CID: 2095058
• PubChem ID: 5332
• Update Time: 2025-05-19

SulfaMonoMethoxine-13C6 hydrate (see Data Sheet) Chemical and Physical Properties

Names and Identifiers

• Sulfamonomethoxine-(phenyl-13C6) hemihydrate
• Sulfamonomethoxine 13C6 (Phenyl 13C6)
• CID 117065253
• SulfaMonoMethoxine-13C6 hydrate (see Data Sheet)
• 4-Amino-N-(6-methoxy-4-pyrimidinyl)benzene-13C6-sulfonamide hemihydrate
• Sulfamonomethoxine-13C6 hydrate
• Sulfamonomethoxine-(phenyl-13C6) hemihydrate Solution in Methanol, 100μg/mL
• Sulfamonomethoxine-13C6
• Sulfamonomethoxine-13C6Q: What is Sulfamonomethoxine-13C6 Q: What is the CAS Number of Sulfamonomethoxine-13C6
• NCGC00016572-08
• Prestwick1_000823
• 4-Amino-N-(6-methoxy-4-pyrimidinyl)benzenesulfonamide
• NCGC00023060-05
• 4-amino-N-(6-methoxy-pyrimidin-4-yl)-benzenesulfonamide
• MLS000069737
• KBio3_001886
• SPBio_002666
• BSPBio_000745
• Sulfamonomethoxine 100 microg/mL in Acetonitrile
• NSC757862
• CHEMBL462990
• Sulfamonomethoxine [USAN:INN:BAN:JAN]
• N-(6-Methoxy-4-pyrimidinyl)sulfanilamide
• Ro 4-3476
• BRD-K14116214-001-04-7
• Tox21_110502
• Pharmakon1600-01501147
• AKOS000308735
• Ro43476
• NCGC00016572-04
• IDI1_000949
• Prestwick2_000823
• NCGC00016572-06
• 5-25-12-00493 (Beilstein Handbook Reference)
• NCGC00016572-07
• AC-14922
• AB00052221
• CHEBI:32164
• SR-01000000177-3
• DS-36
• MLS000079369
• NCGC00016572-12
• SULFAMONOMETHOXINE [USAN]
• HMS502P11
• sulfamonomethoxine
• Sulfamonomethoxin
• DJ-1550
• SULFAMONOMETHOXINE [INN]
• HMS1570F07
• KBio1_000949
• 4-METHOXY-6-SULFANILAMIDOPYRIMIDINE
• Tox21_110502_1
• Sulfamonometoxina [INN-Spanish]
• Q27114805
• Spectrum3_000913
• Sulfamonomethoxine (JAN/USAN/INN)
• SPBio_001522
• NCGC00016572-02
• UNII-U700P169W2
• SPECTRUM1501147
• GTPL12688
• KBioGR_001503
• SULFAMONOMETHOXINE [MART.]
• 4-amino-N-(6-methoxypyrimidin-4-yl)benzene-1-sulfonamide
• Sulfamonomethoxinum [INN-Latin]
• NCGC00023060-04
• Sulfamonmethoxine
• KBio2_001894
• NSC 757862
• N1-(6-Methoxy-4-pyrimidinyl)sulfanilamide
• Sulfamonometoxina
• U700P169W2
• BPBio1_000821
• SR-01000000177-4
• Oprea1_147724
• DB-041649
• Spectrum5_000985
• KBio2_007030
• Sulfanilamide, N(sup 1)-(6-methoxy-4-pyrimidinyl)-
• Sulfamonomethoxinum
• SULFAMONOMETHOXINE [WHO-DD]
• Prestwick3_000823
• Benzenesulfonamide, 4-amino-N-(6-methoxy-4-pyrimidinyl)-
• Spectrum2_001421
• GLXC-10378
• 1ST4040
• Sulfamonomethoxine 1000 microg/mL in Acetonitrile
• NCGC00016572-01
• CS-4419
• NSC-757862
• DA-58176
• NINDS_000949
• SBI-0051659.P002
• S0592
• D01141
• J-004759
• Daimeton
• Prestwick_105
• NCGC00016572-05
• DivK1c_000949
• J-524311
• K4Y
• BRD-K14116214-001-07-0
• SMR000036718
• HMS3714F07
• BRN 0621128
• KBioSS_001894
• C71832
• SCHEMBL93784
• BRD-K14116214-001-09-6
• SR-01000000177
• CAS-1220-83-3
• HMS2092H07
• Spectrum4_001012
• SULFAMONOMETHOXINE [JAN]
• NS00009596
• N(sup 1)-(6-Methoxy-4-pyrimidinyl)sulfanilamide
• MFCD00063466
• KBio2_004462
• Spectrum_001414
• 1220-83-3
• DTXCID6025351
• 1416768-32-5
• AS-70089
• DTXSID8045351
• Prestwick0_000823
• AB00052221_14
• HMS2097F07
• Sulfamonomethoxine, VETRANAL(TM), analytical standard
• CCG-38995
• ICI 32525
• AB00052221-12
• s3644
• BBL023014
• 4-amino-N-(6-methoxypyrimidin-4-yl)benzenesulfonamide
• NCGC00016572-03
• STL089636
• 4-AMINO-N-(6-METHOXY-4-PYRIMIDINYL)-BENZENESULFONAMIDE
• HY-B0946
• HMS1921J21
• 4-Amino-N-(6-methoxy-pyrimidin-4-yl)-benzene-13C6-sulfonamide hydrate (see Data Sheet)
• WMPXPUYPYQKQCX-UHFFFAOYSA-N

• Inchi： 1S/C11H12N4O3S/c1-18-11-6-10(13-7-14-11)15-19(16,17)9-4-2-8(12)3-5-9/h2-7H,12H2,1H3,(H,13,14,15)/i2+1,3+1,4+1,5+1,8+1,9+1
• InChI Key： WMPXPUYPYQKQCX-AHBHZWPESA-N
• SMILES： S([13C]1[13CH]=[13CH][13C](=[13CH][13CH]=1)N)(NC1C=C(N=CN=1)OC)(=O)=O

Computed Properties

• Exact Mass: 286.08314044 g/mol
• Monoisotopic Mass: 286.08314044 g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 286.26
• XLogP3: 0.8
• Topological Polar Surface Area: 116

SulfaMonoMethoxine-13C6 hydrate (see Data Sheet) Security Information

• WGK Germany：3
• Hazard Category Code： 22-36/37/38-52/53
• Safety Instruction： 26-61
• Hazardous Material Identification：

Additional information on SulfaMonoMethoxine-13C6 hydrate (see Data Sheet)

SulfaMonoMethoxine-13C6 Hydrate: A Comprehensive Overview

SulfaMonoMethoxine-13C6 hydrate, identified by the CAS number 1416768-32-5, is a specialized compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical research. This compound is a derivative of sulfolane, a well-known sulfone solvent, and incorporates a methoxy group along with a ¹³C₆ isotopic labeling. The presence of the ¹³C isotope makes it particularly valuable for applications in nuclear magnetic resonance (NMR) spectroscopy, where it serves as an internal standard for accurate quantification and structural elucidation.

The synthesis of SulfaMonoMethoxine-13C6 hydrate involves a multi-step process that typically begins with the oxidation of tetrahydrothiophene to sulfolane. Subsequent functionalization introduces the methoxy group, followed by isotopic enrichment to incorporate the ¹³C label. Recent advancements in catalytic methods have improved the efficiency and selectivity of these transformations, making the compound more accessible for research and industrial applications.

In terms of applications, SulfaMonoMethoxine-13C6 hydrate has found utility in various domains. In pharmaceutical research, it is employed as a chiral auxiliary in asymmetric synthesis, aiding in the construction of complex molecular architectures. Additionally, its use as an NMR standard has been pivotal in enhancing the accuracy of metabolomic studies and quality control assays in the biopharmaceutical industry.

Recent studies have highlighted the potential of SulfaMonoMethoxine-13C6 hydrate in materials science, particularly in the development of novel polymers and catalytic materials. Researchers have demonstrated its ability to act as a versatile building block for constructing functional materials with tailored properties, such as enhanced thermal stability and catalytic activity.

The unique combination of properties exhibited by SulfaMonoMethoxine-13C6 hydrate underscores its importance as a tool in modern chemical research. Its role as an isotopically labeled compound has facilitated advancements in analytical chemistry, while its structural versatility continues to open new avenues for innovation across diverse scientific disciplines.